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Compound of Interest

Compound Name: 4-Nitrochalcone

CAS No.: 2960-55-6

Cat. No.: B7766856

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Nitrochalcone, a versatile organic compound with applications in medicinal chemistry and

materials science. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) characteristics.

Introduction
4-Nitrochalcone, systematically named (E)-3-(4-nitrophenyl)-1-phenylprop-2-en-1-one, is a

chalcone derivative characterized by a three-carbon α,β-unsaturated carbonyl system linking

two aromatic rings. The presence of the nitro group significantly influences its electronic

properties and biological activities. Accurate spectroscopic characterization is crucial for

confirming its structure and purity.

Spectroscopic Data
The following sections present the key spectroscopic data for 4-Nitrochalcone, summarized in

tabular format for clarity and ease of comparison.
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NMR spectroscopy is a powerful tool for elucidating the molecular structure of 4-
Nitrochalcone.

¹H NMR Spectral Data

Chemical Shift (δ) ppm Multiplicity Assignment

7.40 - 8.30 m Aromatic Protons

7.82 d, J=15.6 Hz H-β

7.67 d, J=15.6 Hz H-α

Note: The exact chemical shifts can vary slightly depending on the solvent and instrument

used. The aromatic protons typically appear in the range of 6.8 to 8.2 ppm[1].

¹³C NMR Spectral Data

Chemical Shift (δ) ppm Assignment

190.0 C=O

148.0 C-NO₂

142.0 C-β

138.0 Aromatic C

134.0 Aromatic C

130.0 Aromatic C

129.0 Aromatic C

128.0 Aromatic C

124.0 Aromatic C

122.0 C-α

Note: The provided ¹³C NMR data is a general representation. Specific peak assignments can

be found in various spectral databases.
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IR spectroscopy provides information about the functional groups present in 4-Nitrochalcone.

Wavenumber (cm⁻¹) Assignment

~1685 C=O (Ketone) stretch

~1600 C=C (Aromatic) stretch

~1512 & ~1340
N-O (Nitro group) asymmetric and symmetric

stretch

~980 C-H bend (trans-alkene)

The carbonyl (C=O) stretching frequency is a key characteristic band in the IR spectrum of

chalcones. The value for the C=O stretch of the ketone in acetophenone is reported at 1681

cm⁻¹[2].

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 4-
Nitrochalcone.

m/z Assignment

253 [M]⁺ (Molecular Ion)

236 [M-OH]⁺

105 [C₆H₅CO]⁺

77 [C₆H₅]⁺

The molecular ion peak at m/z 253 corresponds to the molecular weight of 4-Nitrochalcone
(C₁₅H₁₁NO₃)[3][4].

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of 4-
Nitrochalcone.
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4-Nitrochalcone can be synthesized via the Claisen-Schmidt condensation reaction between

4-nitrobenzaldehyde and acetophenone in the presence of a base catalyst, such as sodium

hydroxide[1]. The reaction is typically carried out in an alcoholic solvent. The resulting product

can be purified by recrystallization.

Sample Preparation: A small amount of purified 4-Nitrochalcone is dissolved in a deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer (e.g., 400 MHz or higher).

Data Acquisition: Standard pulse sequences are used to acquire the spectra. Chemical shifts

are reported in parts per million (ppm) relative to an internal standard (e.g.,

tetramethylsilane, TMS).

Sample Preparation: The IR spectrum can be obtained using the KBr pellet method or as a

mull (e.g., Nujol)[3][5]. For the KBr method, a small amount of the sample is ground with dry

potassium bromide and pressed into a thin pellet.

Instrumentation: An FTIR (Fourier-Transform Infrared) spectrometer is used to record the

spectrum.

Data Acquisition: The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or after separation by gas chromatography (GC-MS)[3].

Ionization: Electron ionization (EI) is a common method for generating the mass spectrum of

chalcones.

Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z),

and a detector records their abundance.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic characterization of

4-Nitrochalcone.
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Workflow for Spectroscopic Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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